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Compound of Interest

Compound Name:
2-bromo-N-

methylbenzenesulfonamide

Cat. No.: B1270548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and key

chemical properties of 2-bromo-N-methylbenzenesulfonamide. Due to the limited availability

of specific experimental data for this compound, this guide synthesizes information from closely

related analogs and established chemical principles to provide a reliable framework for its safe

use in a laboratory setting. This document is intended for an audience with a strong

background in chemistry and laboratory safety practices.

Compound Identification and Properties
2-bromo-N-methylbenzenesulfonamide is a halogenated aromatic sulfonamide. While

specific, experimentally determined physical and chemical properties are not widely published,

a summary of computed data provides valuable insights into its characteristics.

Table 1: Chemical Identifiers and Computed Physicochemical Properties
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Identifier/Descriptor Value Source

IUPAC Name
2-bromo-N-

methylbenzenesulfonamide
PubChem

CAS Number 98192-14-4 PubChem

Molecular Formula C₇H₈BrNO₂S PubChem

Molecular Weight 250.11 g/mol PubChem

Canonical SMILES
CNS(=O)

(=O)C1=CC=CC=C1Br
PubChem

InChI Key
HSCKMNXETNFFAJ-

UHFFFAOYSA-N
PubChem

Topological Polar Surface Area 54.6 Å² PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 2 PubChem

Exact Mass 248.9459 g/mol PubChem

Note: The properties listed above are computationally derived and should be used as

estimates.

Hazard Identification and Safety Precautions
A specific Safety Data Sheet (SDS) for 2-bromo-N-methylbenzenesulfonamide is not readily

available. Therefore, the hazard identification and safety precautions outlined below are based

on the known profiles of structurally similar compounds, such as N-methylbenzenesulfonamide,

3-bromo-N-methylbenzenesulfonamide, and other brominated benzenesulfonamide

derivatives.

Potential Hazards:

Skin Irritation: Similar compounds are known to cause skin irritation.[1]
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Serious Eye Irritation: May cause serious eye irritation.

Acute Toxicity (Oral): Some related compounds are classified as acutely toxic if swallowed.

[2][3]

Respiratory Tract Irritation: May cause respiratory irritation.

Recommended Safety Precautions:

Engineering Controls: Handle this compound in a well-ventilated area, preferably in a

chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke

when using this product. Wash hands thoroughly after handling.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[1]

In Case of Skin Contact: Immediately wash the skin with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation develops or persists.[1]

In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Get immediate medical attention.[1]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.
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Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of 2-bromo-N-
methylbenzenesulfonamide and to ensure the safety of laboratory personnel.

Handling:

Avoid creating dust.

Use non-sparking tools.

Keep away from heat, sparks, and open flames.

Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

Experimental Protocols
The following protocols are generalized procedures based on standard methods for the

synthesis of sulfonamides and should be adapted and optimized as necessary.

Synthesis of 2-bromo-N-methylbenzenesulfonamide
The synthesis of 2-bromo-N-methylbenzenesulfonamide can be achieved via the reaction of

2-bromobenzenesulfonyl chloride with methylamine.[4]

Materials:

2-bromobenzenesulfonyl chloride

Methylamine (e.g., 40% in water or as a solution in ethanol)

Ethanol
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Round-bottom flask

Reflux condenser

Magnetic stirrer

Standard work-up and purification equipment

Procedure:

In a round-bottom flask, dissolve 2-bromobenzenesulfonyl chloride (1 equivalent) in ethanol.

To this solution, add methylamine (at least 2 equivalents).

Heat the reaction mixture to reflux and maintain for several hours (e.g., 2 hours, reaction

progress can be monitored by TLC).[4]

After the reaction is complete, cool the mixture to room temperature.

The solvent can be removed under reduced pressure.

The residue can be taken up in a suitable organic solvent (e.g., dichloromethane or ethyl

acetate) and washed with water and brine.

The organic layer is then dried over anhydrous sodium sulfate or magnesium sulfate, filtered,

and concentrated.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) or by column chromatography on silica gel.
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2-Bromobenzenesulfonyl Chloride

Reaction Mixture

Ethanol

Reflux

Methylamine

Work-up & PurificationCool, Extract, Dry, Concentrate 2-bromo-N-methylbenzenesulfonamide

Diazotization

Sandmeyer Reaction

2-Bromoaniline

Diazonium Salt Formation

HCl, NaNO2, 0-5°C

2-Bromobenzenesulfonyl Chloride

SO2, CuCl

Work-up & Purification
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Potential Biological Targets

2-bromo-N-methylbenzenesulfonamide

Potential Biological Targets

Hypothesized Interaction

Downstream Signaling & Cellular Response

Enzymes (e.g., Carbonic Anhydrase) Receptors (e.g., Endothelin Receptors) Ion Channels

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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